2-[(6-chloropyridin-2-yl)oxy]ethan-1-amine hydrochloride

• IUPAC Name: 2-(6-chloropyridin-2-yl)oxyethanamine;hydrochloride
• InChI: InChI=1S/C7H9ClN2O.ClH/c8-6-2-1-3-7(10-6)11-5-4-9;/h1-3H,4-5,9H2;1H
• InChI Key: DDTXPQLDKUJEFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Cl)OCCN.Cl
• Molecular Formula: C7H10Cl2N2O
• Molecular Weight: 209.07 g/mol
• CAS No.: 2839139-53-4

Description

2-[(6-Chloropyridin-2-yl)oxy]ethan-1-amine hydrochloride (2CPEH) is an organic compound with a variety of uses in the laboratory setting. It is a white, crystalline solid that is soluble in water and ethanol, and is used in a variety of chemical reactions. It is a versatile compound that is used as a reagent, as a catalyst, and as a starting material for synthesizing other compounds.

Scientific Research Applications

2-[(6-chloropyridin-2-yl)oxy]ethan-1-amine hydrochloride has a variety of applications in scientific research. It has been used as a reagent for the synthesis of other compounds, such as 2-chloro-2-alkoxyethan-1-amines and 2-chloro-2-alkoxyethan-1-amides. It has also been used as a catalyst in the synthesis of cyclic amines, and as a starting material for the synthesis of substituted pyridines. In addition, it has been used in the synthesis of various pharmaceuticals, such as anti-cancer drugs and antibiotics.

Mechanism of Action

2-[(6-chloropyridin-2-yl)oxy]ethan-1-amine hydrochloride is an organic compound that acts as a catalyst in a variety of chemical reactions. It is believed to act by forming a covalent bond with the substrate, thus facilitating the reaction. This covalent bond is thought to be a result of the formation of a nucleophilic attack by the nitrogen atom of the compound on the substrate.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is believed to be non-toxic and non-irritating, and has not been found to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

2-[(6-chloropyridin-2-yl)oxy]ethan-1-amine hydrochloride has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in both water and ethanol. In addition, it is a relatively stable compound, with a high melting point, and it is not known to have any significant toxicity or irritancy.
However, there are some limitations to using this compound in laboratory experiments. It is not suitable for use in reactions involving strong acids or bases, as it is not stable in these conditions. In addition, it is not suitable for use in reactions involving strong oxidizing agents, as it is prone to oxidation.

Future Directions

There are a number of potential future directions for the use of 2-[(6-chloropyridin-2-yl)oxy]ethan-1-amine hydrochloride in scientific research. It could be used as a starting material for the synthesis of other compounds, such as substituted pyridines, as well as for the synthesis of pharmaceuticals. In addition, it could be used as a catalyst in the synthesis of cyclic amines, and as a reagent in the synthesis of other compounds. Finally, it could be used in the development of new drugs, such as anti-cancer drugs and antibiotics.

Synthesis Methods

2-[(6-chloropyridin-2-yl)oxy]ethan-1-amine hydrochloride is synthesized by a two-step process. The first step involves the reaction of 6-chloropyridine with ethyl chloroformate, which produces the intermediate product 2-chloro-2-ethoxyethan-1-amine. This intermediate product is then reacted with hydrochloric acid to form this compound.